1-(3-chlorophenyl)-4-(4-ethoxybenzyl)piperazine

• IUPAC Name: 1-(3-chlorophenyl)-4-[(4-ethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C19H23ClN2O/c1-2-23-19-8-6-16(7-9-19)15-21-10-12-22(13-11-21)18-5-3-4-17(20)14-18/h3-9,14H,2,10-13,15H2,1H3
• InChI Key: GGDBHSCTQFHCKB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C19H23ClN2O
• Molecular Weight: 330.8 g/mol

Description

1-(3-chlorophenyl)-4-(4-ethoxybenzyl)piperazine, commonly known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that has been used recreationally due to its hallucinogenic and euphoric effects. However, TFMPP has also been studied extensively for its potential scientific research applications.

Mechanism of Action

TFMPP acts on the serotonergic system in the brain by binding to serotonin receptors. Specifically, it has a high affinity for the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. TFMPP has also been shown to have an effect on the dopaminergic system, which is involved in reward and motivation.
Biochemical and Physiological Effects:
TFMPP has been shown to have a range of biochemical and physiological effects. It has been shown to increase serotonin and dopamine levels in the brain, which may contribute to its psychoactive effects. TFMPP has also been shown to have an effect on the cardiovascular system, causing an increase in heart rate and blood pressure. Additionally, TFMPP has been shown to have an effect on the gastrointestinal system, causing nausea and vomiting.

Advantages and Limitations for Lab Experiments

One advantage of using TFMPP in lab experiments is that it is a well-characterized compound that has been extensively studied. This means that there is a large body of literature on its effects and mechanisms of action, which can inform experimental design. However, one limitation is that TFMPP is a psychoactive drug, which means that it may have confounding effects on experimental outcomes. Additionally, TFMPP has been shown to have a narrow therapeutic window, which means that dosing must be carefully controlled.

Future Directions

There are several future directions for research on TFMPP. One area of interest is its potential use in the treatment of anxiety and depression. Further studies are needed to understand the mechanisms underlying its anxiolytic and antidepressant effects. Another area of interest is its potential use in the treatment of drug addiction. Future studies could investigate the optimal dosing and administration methods for reducing drug-seeking behavior. Additionally, there is a need for further research on the biochemical and physiological effects of TFMPP, particularly in relation to its effects on the cardiovascular and gastrointestinal systems.

Synthesis Methods

TFMPP can be synthesized through a multi-step process that involves the reaction of 3-chlorophenylpiperazine with 4-ethoxybenzyl chloride. The resulting product is then purified through crystallization and recrystallization processes. The purity of TFMPP is crucial for its use in scientific research, and therefore, high-performance liquid chromatography (HPLC) is often used to confirm its purity.

Scientific Research Applications

TFMPP has been studied for its potential use in treating various neurological and psychiatric disorders. It has been shown to have anxiolytic and antidepressant effects in animal models, which makes it a promising candidate for the development of new drugs for these conditions. TFMPP has also been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.